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Compound of Interest

[2,2"-Bipyridine]-4,4'-
dicarbaldehyde

Cat. No.: B113396

Compound Name:

An In-depth Technical Guide to the Safe Handling of [2,2'-Bipyridine]-4,4'-dicarbaldehyde

This guide provides comprehensive safety data and handling precautions for [2,2'-
Bipyridine]-4,4'-dicarbaldehyde (CAS No. 99970-84-0), a key organic building block utilized
in organic synthesis and as a pharmaceutical intermediate.[1] It is intended for researchers,
scientists, and professionals in drug development and other relevant scientific fields. The
following sections detail the compound's properties, associated hazards, and recommended
safety protocols to ensure its proper and safe use in a laboratory setting.

Chemical and Physical Properties

[2,2'-Bipyridine]-4,4'-dicarbaldehyde is an off-white to light yellow solid.[1] A summary of its
key physical and chemical properties is presented below.
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Property Value Source
Molecular Formula C12HsN202 [L1121[31[4115]
Molecular Weight 212.20 g/mol [11[2][5]
CAS Number 99970-84-0 [1][2][5]
Melting Point 188 °C (decomposes) [1]
Appearance Off-white to light yellow solid [1]

Storage Temperature 2-8°C under inert gas [1]

(Nitrogen or Argon)

Hazard Identification and GHS Classification

[2,2'-Bipyridine]-4,4'-dicarbaldehyde is classified as a hazardous substance. The GHS

classification indicates that it can cause skin, eye, and respiratory irritation.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Signal Word: Warning[5]

Hazard Statements:

e H315: Causes skin irritation.[2][5]

e H319: Causes serious eye irritation.[2][5]

o H335: May cause respiratory irritation.[2][5]
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Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when handling [2,2'-Bipyridine]-4,4'-
dicarbaldehyde to minimize exposure and ensure a safe laboratory environment.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[6][7][8]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[8]

Personal Protective Equipment (PPE)

A comprehensive range of personal protective equipment must be worn at all times when
handling this compound.

PPE Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[6]

Wear impervious, chemical-resistant gloves
) ] (e.g., nitrile rubber). Dispose of contaminated
Skin Protection
gloves after use. Wear a lab coat or other

protective clothing.[6][7]

For operations that may generate dust, a
) ) NIOSH-approved N95 dust mask or a full-face
Respiratory Protection ) ] o
respirator should be used if exposure limits are

exceeded or irritation is experienced.[6]

Handling Procedures

e Avoid all personal contact, including inhalation of dust.[9]
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Do not eat, drink, or smoke in areas where the chemical is handled, stored, or processed.[6]
[10]

Wash hands thoroughly with soap and water after handling and before breaks.[6][8][9]

Minimize dust generation and accumulation. Use non-sparking tools.[6]

Keep containers tightly sealed when not in use.[7][9]

Storage

e Store in a cool, dry, and well-ventilated area.[7][8]
o Keep the container tightly closed.[6][7][8]
» Store under an inert gas atmosphere (e.g., nitrogen or argon) at 2-8°C.[1]

o Store locked up.[7][10]

First Aid and Emergency Procedures

In the event of exposure, immediate first aid is crucial.
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Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give

Inhalation o o , _
artificial respiration. Seek medical attention.[6]

[7](8]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o ) )
water. If skin irritation persists, seek medical

attention.[6][7][8]

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[6][7][8][9]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[6][10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3), alcohol-resistant
foam, or water spray.[6]

o Specific Hazards: Thermal decomposition can produce irritating gases and vapors, including
carbon oxides and nitrogen oxides (NOx).[8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[6]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid breathing dust. Wear appropriate personal protective equipment as detailed in Section
3.2.[7][9]
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o Containment and Cleanup: Use dry cleanup procedures to avoid generating dust. Sweep or
vacuum up the spilled material and place it into a suitable, labeled container for disposal.[9]
Do not let the product enter drains.[10] Following material removal, clean the affected area.

Visualized Safety Workflows and Hazard
Relationships

The following diagrams illustrate the logical flow for safely handling [2,2'-Bipyridine]-4,4'-
dicarbaldehyde and the relationship between its primary hazards.
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Caption: Safe handling workflow for [2,2'-Bipyridine]-4,4'-dicarbaldehyde.
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Caption: Hazard relationships for [2,2'-Bipyridine]-4,4'-dicarbaldehyde.

Toxicological and Ecological Information
Toxicological Information

While specific quantitative toxicity data such as LD50 or LC50 values are not readily available
in the provided search results, the GHS classification indicates that the substance is harmful
and can cause irritation upon contact. The primary toxicological concerns are irritation to the
skin, eyes, and respiratory system.

Ecological Information

There is currently no available data on the ecotoxicity of this compound.[6] Therefore, release
into the environment should be strictly avoided to prevent potential harm to aquatic life and
ecosystems.

Disposal Considerations

e Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations.

o Waste material should be treated as hazardous waste.
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» Do not dispose of it via household drains or waste streams. Contact a licensed professional
waste disposal service to dispose of this material.[6][7][10]

This technical guide is based on currently available safety information. It is imperative that all
users of [2,2'-Bipyridine]-4,4'-dicarbaldehyde consult the most recent Safety Data Sheet
(SDS) from their supplier and are fully trained in handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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